Pyrimethanil

Specification

• Description: Pyrimethanil is a member of the class of aminopyrimidines that is N-phenylpyrimidin-2-amine carrying two additional methyl substituents at positions 4 and 6. A fungicide used to control grey mould on fruit, vegetables and ornamentals as well as leaf scab on pome fruit. Also commonly employed to control Botrytis cinerea throughout the winemaking process in grapes, must, fermenting must and wine. It has a role as an aryl hydrocarbon receptor agonist, an environmental contaminant, a xenobiotic and an antifungal agrochemical. It is an aminopyrimidine, a secondary amino compound and an anilinopyrimidine fungicide.; Pyrimethanil is a natural product found in Ganoderma lucidum with data available.; Pyrimethanil is a fungicide used on grape vines.
• CAS No.: 53112-28-0
• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 4,6-dimethyl-N-phenylpyrimidin-2-amine
• Standard InChI: InChI=1S/C12H13N3/c1-9-8-10(2)14-12(13-9)15-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,14,15)
• Standard InChI Key: ZLIBICFPKPWGIZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)NC2=CC=CC=C2)C
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=CC=C2)C
• Colorform: Colorless crystals
• Melting Point: 96.3 °C; 88 - 89 °C